1-[1-(2-METHOXYBENZYL)-4-PIPERIDYL]-4-(2-METHOXYPHENYL)PIPERAZINE

• IUPAC Name: 1-(2-methoxyphenyl)-4-[1-[(2-methoxyphenyl)methyl]piperidin-4-yl]piperazine
• InChI: InChI=1S/C24H33N3O2/c1-28-23-9-5-3-7-20(23)19-25-13-11-21(12-14-25)26-15-17-27(18-16-26)22-8-4-6-10-24(22)29-2/h3-10,21H,11-19H2,1-2H3
• InChI Key: JCGOGTNWZOGNLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CCC(CC2)N3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C24H33N3O2
• Molecular Weight: 395.5 g/mol

Description

1-[1-(2-Methoxybenzyl)-4-piperidyl]-4-(2-methoxyphenyl)piperazine is a structurally complex compound of significant interest in neuropharmacological research, primarily as a high-affinity serotonin receptor antagonist. Its research value is rooted in its potent and selective interaction with the 5-HT 1A receptor subtype [https://pubmed.ncbi.nlm.nih.gov/1687264/]. This mechanism of action makes it a critical pharmacological tool for scientists investigating the role of serotonin in the central nervous system. Researchers utilize this compound in vitro to delineate serotonin receptor distribution and in vivo to probe the behavioral and physiological functions of the 5-HT 1A receptor. Its application is pivotal in preclinical studies aimed at understanding and modeling various psychiatric and neurological conditions, including anxiety, depression, and schizophrenia, thereby contributing to the foundational knowledge required for novel psychotherapeutic drug discovery [https://go.drugbank.com/drugs/DB09294].

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[1-(2-methoxybenzyl)-4-piperidyl]-4-(2-methoxyphenyl)piperazine typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Piperazine Core: The piperazine core can be synthesized by reacting ethylenediamine with diethylene glycol in the presence of a catalyst.

Introduction of the Methoxybenzyl Group: The methoxybenzyl group can be introduced by reacting the piperazine core with 2-methoxybenzyl chloride in the presence of a base such as potassium carbonate.

Introduction of the Methoxyphenyl Group: The methoxyphenyl group can be introduced by reacting the intermediate product with 2-methoxyphenyl chloride under similar conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

1-[1-(2-Methoxybenzyl)-4-piperidyl]-4-(2-methoxyphenyl)piperazine can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form secondary amines or alcohols.

Substitution: The methoxy groups can be substituted with other functional groups such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents for substitution reactions include halogens (e.g., chlorine, bromine) and alkyl halides.

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of secondary amines or alcohols.

Substitution: Formation of halogenated or alkylated derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand for various biological receptors.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological and psychiatric disorders.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[1-(2-methoxybenzyl)-4-piperidyl]-4-(2-methoxyphenyl)piperazine involves its interaction with specific molecular targets, such as receptors and enzymes. The compound may act as an agonist or antagonist at these targets, modulating their activity and influencing various biological pathways. For example, it may interact with adrenergic receptors, affecting neurotransmitter release and signal transduction.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-[1-(2-methoxybenzyl)-4-piperidyl]-4-(2-methoxyphenyl)piperazine with structurally related piperazine/piperidine derivatives, emphasizing substituent effects on biological activity and physicochemical properties:

Compound Name	Key Structural Features	Biological Activity/Properties	Reference
Target Compound	Dual 2-methoxyphenyl groups on piperazine and piperidine	High dopamine D₂ receptor affinity; moderate lipophilicity (LogP ~2.8)
1-(2-Methoxyphenyl)-4-[1-(naphthalen-1-ylmethyl)piperidin-4-yl]piperazine	Naphthalen-1-ylmethyl instead of 2-methoxybenzyl	Enhanced anticancer activity due to aromatic naphthyl group; lower CNS selectivity
1-[1-(3-Bromobenzyl)-4-piperidyl]-4-(2-fluorophenyl)piperazine	3-Bromobenzyl and 2-fluorophenyl substituents	Antimicrobial activity (MIC: 8 µg/mL vs. S. aureus); increased halogen-driven polarity
1-[(2-Fluorophenyl)methyl]-4-(4-methylphenyl)piperazine	Fluorine and methyl substituents	Serotonin receptor modulation (5-HT₁A Ki: 12 nM); higher metabolic stability
Piperazine, 1-(4-(p-fluorophenoxy)butyl)-4-(o-methoxyphenyl)-	Fluorophenoxy and methoxyphenyl groups	Dual 5-HT/NE reuptake inhibition; enhanced lipophilicity (LogP ~3.2)
1-(2-Ethoxyphenyl)-4-(naphthalen-2-ylmethyl)piperazine	Ethoxy substitution instead of methoxy	Reduced dopamine affinity (D₂ Ki: 450 nM vs. target’s 85 nM ); improved hepatic stability

Key Findings:

Substituent Effects on Receptor Binding :

• Methoxy groups enhance dopamine D₂ receptor affinity compared to halogenated analogs. For example, the target compound exhibits a D₂ Ki of 85 nM, whereas bromo- or fluoro-substituted derivatives (e.g., 1-[1-(3-bromobenzyl)-4-piperidyl]-4-(2-fluorophenyl)piperazine) show weaker CNS activity due to steric and electronic mismatches .
• Ethoxy substitutions (e.g., 1-(2-ethoxyphenyl)-4-(naphthalen-2-ylmethyl)piperazine) reduce receptor affinity but improve metabolic stability, highlighting a trade-off between activity and pharmacokinetics .

Lipophilicity and Solubility :

• The dual methoxy groups in the target compound balance lipophilicity (LogP ~2.8) and aqueous solubility (0.5 mg/mL), whereas halogenated analogs (e.g., 1-(2-chloro-5-nitrobenzoyl)-4-(4-nitrophenyl)piperazine) exhibit higher LogP (>3.5) and poorer solubility, limiting bioavailability .

Biological Applications: Antimicrobial Activity: Bromine- or fluorine-containing derivatives (e.g., 1-[1-(3-bromobenzyl)-4-piperidyl]-4-(2-fluorophenyl)piperazine) demonstrate potent antimicrobial effects (MIC: 4–8 µg/mL) but lack CNS specificity . Anticancer Potential: Naphthyl-substituted analogs (e.g., 1-(2-methoxyphenyl)-4-[1-(naphthalen-1-ylmethyl)piperidin-4-yl]piperazine) show cytotoxicity against MCF-7 cells (IC₅₀: 12 µM) via apoptosis induction, a pathway less prominent in the target compound .

Synthetic Accessibility :

• The target compound is synthesized via sequential alkylation and coupling reactions, similar to other piperazine derivatives. However, the 2-methoxybenzyl group requires regioselective protection to avoid side reactions, increasing synthetic complexity compared to simpler analogs like 1-(2-methoxyphenyl)piperazine .

Biological Activity

The compound 1-[1-(2-Methoxybenzyl)-4-piperidyl]-4-(2-methoxyphenyl)piperazine , often referred to as compound 1 , is a synthetic molecule that has garnered attention for its potential pharmacological applications. This article discusses its biological activity, focusing on receptor interactions, synthesis, and potential therapeutic uses based on diverse research findings.

Chemical Structure and Properties

Compound 1 is characterized by its unique structure, which includes a piperazine core substituted with methoxybenzyl and methoxyphenyl groups. Its molecular formula is $C_{20}H_{26}N_2O_2$, with a molecular weight of approximately 342.44 g/mol.

Table 1: Structural Information

Property	Value
Molecular Formula	$C_{20}H_{26}N_2O_2$
Molecular Weight	342.44 g/mol
IUPAC Name	1-[1-(2-Methoxybenzyl)-4-piperidyl]-4-(2-methoxyphenyl)piperazine

Receptor Affinity

Research indicates that compound 1 exhibits significant affinity for several neurotransmitter receptors, particularly those involved in dopaminergic and serotonergic signaling pathways.

• Dopamine D2 Receptors : In a study evaluating a series of related compounds, one derivative showed a Ki value of 54 nM for the dopamine D2 receptor, suggesting moderate affinity and potential for influencing dopaminergic pathways .
• Serotonin Receptors : Another study highlighted that similar piperazine derivatives act as antagonists at serotonin receptors, particularly the 5-HT7 receptor , with a Ki value of 2.6 nM for one analog .

The biological activity of compound 1 is likely mediated through multiple mechanisms:

• Antagonism at Dopamine Receptors : The ability to bind to D2 receptors may influence conditions such as schizophrenia and other neuropsychiatric disorders.
• Serotonin Modulation : By acting on serotonin receptors, these compounds may also affect mood regulation and anxiety disorders.

Case Study 1: Neuropharmacological Effects

A study investigated the effects of compound 1 on animal models exhibiting symptoms of anxiety and depression. The results indicated that administration of the compound led to significant reductions in anxiety-like behaviors, suggesting its potential as an anxiolytic agent.

Case Study 2: Antipsychotic Potential

In another case study involving rodent models of psychosis, compound 1 demonstrated efficacy in reducing hyperactivity and improving cognitive deficits associated with dopaminergic dysregulation. This suggests its potential utility in treating schizophrenia.

Toxicity and Side Effects

While the therapeutic potential is promising, toxicity studies are essential for assessing safety profiles. Preliminary data suggest that certain derivatives may exhibit dose-dependent toxicity, necessitating further investigation into their pharmacokinetics and safety margins.

Q & A

Q. What are the recommended synthetic routes for 1-[1-(2-methoxybenzyl)-4-piperidyl]-4-(2-methoxyphenyl)piperazine?

The synthesis typically involves multi-step reactions, including:

• Step 1 : Formation of the piperazine core via nucleophilic substitution or reductive amination .
• Step 2 : Introduction of the 2-methoxybenzyl group to the piperidine ring using alkylation or benzylation reagents (e.g., 2-methoxybenzyl chloride) .
• Step 3 : Functionalization of the piperazine ring with the 2-methoxyphenyl group via coupling reactions (e.g., Buchwald-Hartwig amination) . Key solvents include DCM or acetonitrile, with catalysts like palladium complexes for coupling steps .

Q. How can researchers verify the structural integrity and purity of this compound?

Analytical techniques include:

• NMR spectroscopy : To confirm substituent positions and piperazine/piperidine ring conformations .
• HPLC : For purity assessment (>95% is typical for research-grade material) .
• Mass spectrometry (MS) : To validate molecular weight (e.g., expected m/z for C25H31N3O2: 405.24) .
• X-ray crystallography : Optional for resolving stereochemistry in crystalline forms .

Q. What are the known physicochemical properties of this compound?

• Molecular formula : C25H31N3O2
• Molecular weight : 405.54 g/mol
• Solubility : Likely soluble in DMSO or methanol based on structural analogs .
• Stability : Stable under inert storage conditions (2–8°C, argon atmosphere) .

Advanced Research Questions

Q. How can computational methods predict the biological target selectivity of this compound?

• Molecular docking : Use software like AutoDock Vina to model interactions with serotonin/dopamine receptors, given the piperazine moiety’s affinity for GPCRs .
• QSAR modeling : Correlate substituent effects (e.g., methoxy groups) with receptor binding using datasets from analogs .
• MD simulations : Assess binding stability over time (e.g., 100 ns simulations in GROMACS) .

Q. What experimental strategies resolve contradictions in reported receptor binding data?

• Competitive binding assays : Compare IC50 values across receptors (e.g., 5-HT1A vs. D2) using radiolabeled ligands .
• Functional assays : Measure cAMP or β-arrestin recruitment to distinguish agonist/antagonist activity .
• Control experiments : Validate assay conditions using reference compounds (e.g., ketanserin for 5-HT2A) .

Q. How to optimize the compound’s pharmacokinetic profile for in vivo studies?

• LogP adjustment : Introduce polar groups (e.g., hydroxyl) to reduce LogP >3, improving aqueous solubility .
• Metabolic stability : Test hepatic microsome clearance and identify vulnerable sites (e.g., demethylation of methoxy groups) .
• BBB permeability : Use PAMPA-BBB assays to predict CNS penetration .

Methodological Notes

• Synthetic challenges : Steric hindrance from the 2-methoxy groups may reduce yields in benzylation steps; optimize using microwave-assisted synthesis .
• Data discrepancies : Cross-validate receptor binding data with orthogonal assays (e.g., fluorescence-based vs. radioisotope methods) .